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Compound of Interest

Compound Name: AMG-8718

Cat. No.: B15617658

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical research on AMG-
8718, a potent and orally active BACE1 inhibitor investigated for the treatment of Alzheimer's

disease. This document summarizes the available quantitative data, details relevant

experimental methodologies, and visualizes key biological pathways associated with the

compound's mechanism of action and observed toxicology.

Core Data Presentation
The following tables summarize the key quantitative preclinical data for AMG-8718.

Table 1: In Vitro Potency and Selectivity

Target IC50 (µM) Source

BACE1 0.0007 [1]

BACE2 0.005 [1]
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Table 2: In Vivo Efficacy in Rats (Amyloid-β Reduction)

Endpoint EC50 (nM) Time Point
Route of
Administration

Source

CSF Aβ40

Reduction
18 4 hours Oral (p.o.) [1]

Brain Aβ40

Reduction
67 4 hours Oral (p.o.) [1]

Table 3: Pharmacokinetic Parameters

Species Bioavailability (%)
Route of
Administration

Source

Rat 70 Oral (p.o.) [1]

Beagle Dog 96 Oral (p.o.) [1]

Cynomolgus Monkey 101 Oral (p.o.) [1]

Table 4: In Vitro Safety Profile

Parameter Value Source

hERG Binding Affinity (Ki) >10 µM [1]

Signaling Pathways
BACE1 Signaling Pathway in Alzheimer's Disease
BACE1 (Beta-secretase 1) is a key enzyme in the amyloidogenic pathway, which leads to the

production of amyloid-beta (Aβ) peptides that are central to the pathophysiology of Alzheimer's

disease.[2] BACE1 cleaves the amyloid precursor protein (APP), initiating a cascade that

results in the formation of Aβ plaques in the brain.[2][3] AMG-8718, as a BACE1 inhibitor, is

designed to block this initial cleavage step, thereby reducing the production of Aβ.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. patents.justia.com [patents.justia.com]

2. Emerging mechanisms of drug-induced phospholipidosis [ouci.dntb.gov.ua]

3. The Alzheimer's disease β-secretase enzyme, BACE1 - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Preclinical Profile of AMG-8718: An In-depth Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617658/docs#preclinical-profile-of-amg-8718-an-
in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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